N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C16H14INO3/c1-10-8-12(17)3-4-13(10)18-16(19)11-2-5-14-15(9-11)21-7-6-20-14/h2-5,8-9H,6-7H2,1H3,(H,18,19)
• InChI Key: IOQSWHZQGWROAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C16H14INO3
• Molecular Weight: 395.19 g/mol

Description

N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, it also inhibits the activity of various protein kinases such as AKT and ERK, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide have been extensively studied in vitro and in vivo. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. In addition, it has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments include its potent anticancer and neuroprotective activities, as well as its ease of synthesis. However, its limitations include its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One potential direction is to explore its potential applications in the treatment of other diseases such as cardiovascular diseases and diabetes. Another direction is to optimize its chemical structure to improve its solubility and bioavailability. Furthermore, the development of novel drug delivery systems may also enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 1,4-benzodioxane-6-carboxylic acid with 4-iodo-2-methylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP). The resulting product is then treated with dihydrogen gas in the presence of palladium on carbon (Pd/C) to obtain the desired compound.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, it has also shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.